N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-2-ylmethyl)oxalamide

• IUPAC Name: N'-(pyridin-2-ylmethyl)-N-[[3-(2,4,6-trimethylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• InChI: InChI=1S/C22H28N4O5S/c1-15-11-16(2)20(17(3)12-15)32(29,30)26-9-6-10-31-19(26)14-25-22(28)21(27)24-13-18-7-4-5-8-23-18/h4-5,7-8,11-12,19H,6,9-10,13-14H2,1-3H3,(H,24,27)(H,25,28)
• InChI Key: SCPOPGJDKNHSGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCC3=CC=CC=N3)C
• Molecular Formula: C22H28N4O5S
• Molecular Weight: 460.5 g/mol

Description

N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C22H28N4O5S and its molecular weight is 460.55. The purity is usually 95%.
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Scientific Research Applications

Application in Catalysis

N1-((3-(mesitylsulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(pyridin-2-ylmethyl)oxalamide has been identified as an effective ligand in various catalytic processes. One example is its use in copper-catalyzed coupling reactions of (hetero)aryl halides with 1-alkynes, facilitating the formation of internal alkynes (Chen, Li, Xu, & Ma, 2023). Similarly, this compound has been utilized in the Cu-catalyzed N-arylation of oxazolidinones and amides with (hetero)aryl iodides at room temperature, showcasing excellent chemoselectivity and functional group tolerance (Bhunia, De, & Ma, 2022).

Structural and Molecular Analysis

The compound's structural properties have been a subject of research, contributing to understanding its role in molecular interactions and crystal packing. Studies on similar compounds, like N,N'-bis(pyridin-3-ylmethyl)oxalamide, have focused on their crystallization, hydrogen bonding, and molecular packing, providing insights into their potential applications in material science and molecular engineering (Jotani et al., 2016).

Bioactivity Studies

Research has also been conducted on the bioactivity of related compounds. For instance, studies on N-(pyridin-2-ylmethyl)sulfonamide derivatives have explored their potential applications in fields like pharmaceutical chemistry. These studies include investigations into their magnetic anisotropy, which could have implications in the development of new drugs or diagnostic agents (Wu et al., 2019).